Quantum dots protected from oxidative attack using alumina shells synthesized by atomic layer deposition†
Chemical Communications Pub Date: 2016-08-23 DOI: 10.1039/C6CC05090E
Abstract
Applications of luminescent quantum dots require the materials to be stable under a wide range of temperatures, photon fluxes and chemical environments. In this work, we demonstrate that Al2O3 shells synthesized by atomic layer deposition on films of CdTe quantum dots are effective to prevent chemical degradation for up to 17 hours under continuous illumination at 90 °C in ambient air. Control samples with no Al2O3 coating experienced extensive oxidation and severe quenching of the photoluminescence intensity under these conditions.
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Journal Name：Chemical Communications
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